Cas no 61798-13-8 (Nonanoic acid, 8,9-dibromo-)

• Product Name: Nonanoic acid, 8,9-dibromo-
• CAS No: 61798-13-8
• MF: C₉H₁₆Br₂O₂
• MW: 316.030141830444
• CID: 465819
• PubChem ID: 71392015
• Update Time: 2025-04-19

Nonanoic acid, 8,9-dibromo- Chemical and Physical Properties

Names and Identifiers

• Nonanoic acid, 8,9-dibromo-
• 8,9-dibromononanoic acid
• DTXSID80813837
• SCHEMBL23829947
• 61798-13-8

• Inchi： 1S/C9H16Br2O2/c10-7-8(11)5-3-1-2-4-6-9(12)13/h8H,1-7H2,(H,12,13)
• InChI Key： XBODKVVUQYOMGU-UHFFFAOYSA-N
• SMILES： BrC(CBr)CCCCCCC(=O)O

Computed Properties

• Exact Mass: 313.95168
• Monoisotopic Mass: 313.95170g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 8
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3